Cas no 1903136-61-7 (2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide)

• Product Name: 2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• CAS No: 1903136-61-7
• MF: C₁₆H₁₉N₅O₂S
• MW: 345.419361352921
• CID: 6416705
• PubChem ID: 92071897
• Update Time: 2025-05-30

2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• F6444-6680
• 2-morpholino-N-(thiophen-2-ylmethyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• 2-(morpholin-4-yl)-N-[(thiophen-2-yl)methyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• AKOS025335283
• 1903136-61-7
• 2-morpholin-4-yl-N-(thiophen-2-ylmethyl)-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxamide

• Inchi： 1S/C16H19N5O2S/c22-16(18-9-13-2-1-7-24-13)21-10-12-8-17-15(19-14(12)11-21)20-3-5-23-6-4-20/h1-2,7-8H,3-6,9-11H2,(H,18,22)
• InChI Key： OTUIEYSMOFNBCA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CC2=CN=C(N=C2C1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 345.12594604g/mol
• Monoisotopic Mass: 345.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide

2-(Morpholin-4-yl)-N-(thiophen-2-yl)methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide: A Comprehensive Overview

The compound with CAS No. 1903136-61-7, known as 2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolopyrimidine core with a morpholine substituent and a thiophene group. The pyrrolo[3,4-d]pyrimidine framework is a bicyclic system that has been extensively studied for its potential in drug design due to its ability to interact with various biological targets.

Recent studies have highlighted the morpholine group's role in enhancing the compound's pharmacokinetic properties. Morpholine, a six-membered ring containing oxygen and nitrogen atoms, is known for its ability to improve solubility and bioavailability. In this compound, the morpholine moiety is attached at the 2-position of the pyrrolopyrimidine ring, which may influence the molecule's conformational flexibility and binding affinity to target proteins. The thiophene group at the N-position further adds complexity to the molecule's electronic properties, potentially enhancing its ability to engage in π–π interactions with biological targets.

The synthesis of 2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-pyrrolo[3,4-d]pyrimidine carboxamide involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's stability under various conditions has been evaluated, making it suitable for both in vitro and in vivo studies.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting kinases and other enzymes. The pyrrolopyrimidine core is particularly effective in inhibiting certain protein kinases due to its structural similarity to ATP-binding pockets. Recent advancements in computational chemistry have allowed researchers to model the compound's interactions with these targets at an atomic level, providing insights into its mechanism of action.

The integration of thiophene into the molecule introduces additional electronic versatility. Thiophene's aromaticity contributes to the compound's ability to participate in stacking interactions, which are crucial for binding to target proteins. This feature has been leveraged in designing analogs with enhanced selectivity and potency.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound in various disease models. Its ability to modulate key signaling pathways makes it a candidate for treating conditions such as cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinical candidate.

In conclusion, 2-(morpholin-4-yl)-N-(thiophen-2-yl)methyl-pyrrolo[3,4-d]pyrimidine carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising biological profile position it as a valuable tool for future drug discovery efforts.